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Get Quote

In the realm of pharmaceutical analysis, the accurate quantification of active pharmaceutical

ingredients (APIs) is paramount for ensuring drug safety and efficacy. Cefixime, a third-

generation cephalosporin antibiotic, is widely used to treat a variety of bacterial infections.[1][2]

This guide provides a detailed comparison of two common analytical techniques for the

quantification of cefixime: UV-Visible Spectrophotometry and High-Performance Liquid

Chromatography (HPLC). This objective analysis, supported by experimental data, is intended

for researchers, scientists, and drug development professionals to assist in selecting the most

appropriate method for their specific needs.
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Feature
UV-Visible
Spectrophotometry

High-Performance Liquid
Chromatography (HPLC)

Principle

Measures the absorption of

light by the analyte at a

specific wavelength.

Separates the analyte from

other components in a mixture

before quantification.

Specificity

Lower; susceptible to

interference from excipients or

degradation products that

absorb at the same

wavelength.

Higher; capable of separating

cefixime from impurities and

degradation products.[3]

Sensitivity Generally lower than HPLC.

Generally higher sensitivity,

allowing for the detection of

lower concentrations.

Cost
Lower initial instrument cost

and operational expenses.

Higher initial investment and

ongoing costs for solvents,

columns, and maintenance.

Speed
Typically faster for routine

analysis of pure samples.

Can be more time-consuming

due to longer run times,

especially for complex

samples.

Complexity
Simpler instrumentation and

methodology.

More complex instrumentation

and requires more expertise

for method development and

troubleshooting.

Quantitative Method Validation Parameters
The performance of both spectrophotometric and HPLC methods for cefixime quantification has

been validated according to International Council for Harmonisation (ICH) guidelines. The

following table summarizes key validation parameters from various studies.
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Parameter
UV-Visible
Spectrophotometry

RP-HPLC

Linearity Range 2-10 µg/mL[4] 0.9–1000.0 μg mL−1[5]

1-7 µg/mL[1] 60 -140 μg/mL[6]

0.453 to 9.069 µg mL-1[7] 5 to 100 µg/mL[8]

Correlation Coefficient (R²) 0.999[4] >0.998[6]

0.9980[1]

Accuracy (% Recovery) 98-99%[4] 94.6 and 98.4%[5]

99.8% -100%[1] 100.1–100.5%[6]

Precision (% RSD) < 2.0%[4] < 3.3%[5]

Inter-day: 3.9 – 1.6[1] < 2%[6]

Intra-day: 1.99 – 1.67[1]

Limit of Detection (LOD) 0.042 µg/mL[4] 0.146 µg/mL[6]

0.072 µg mL-1[7] 0.30 µg ml−1[9]

Limit of Quantification (LOQ) 0.096 µg/mL[4] 0.44 µg/mL[6]

0.22 µg mL-1[7] 0.90 µg ml−1[9]

Experimental Protocols
UV-Visible Spectrophotometric Method
This method is based on the principle that cefixime absorbs light in the ultraviolet region. The

concentration of cefixime in a solution is directly proportional to the absorbance at a specific

wavelength (λmax), as described by the Beer-Lambert law.

Instrumentation: A double beam UV-Visible spectrophotometer with 1 cm matched quartz cells

is typically used.[3]

Procedure:
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Solvent Selection: Methanol is a commonly used solvent for cefixime analysis.[1][4]

Preparation of Standard Stock Solution: A standard stock solution of cefixime is prepared by

accurately weighing and dissolving a known amount of pure cefixime in the chosen solvent.

For example, 10mg of Cefixime is dissolved in 10ml of methanol to get a concentration of

1000µg/ml.[1]

Determination of λmax: The stock solution is diluted to an appropriate concentration (e.g.,

10µg/ml) and scanned in the UV-Visible range (typically 200-400 nm) to determine the

wavelength of maximum absorbance (λmax). For cefixime in methanol, the λmax is typically

around 287-288 nm.[1][4]

Preparation of Calibration Curve: A series of standard solutions with different concentrations

are prepared by diluting the stock solution. The absorbance of each standard is measured at

the λmax. A calibration curve is then constructed by plotting absorbance versus

concentration.

Sample Analysis: The absorbance of the sample solution, prepared in the same solvent, is

measured at the λmax. The concentration of cefixime in the sample is then determined using

the calibration curve.

High-Performance Liquid Chromatography (HPLC)
Method
HPLC is a powerful separation technique that is highly specific and sensitive for the

quantification of cefixime, even in the presence of other compounds. Reversed-phase HPLC

(RP-HPLC) is the most common mode used for cefixime analysis.

Instrumentation: A standard HPLC system equipped with a UV detector, a C18 column, and an

isocratic or gradient pump is commonly employed.[3]

Procedure:

Mobile Phase Preparation: The mobile phase is a mixture of a buffer solution and an organic

solvent. A common mobile phase consists of a mixture of water and acetonitrile (e.g., 85:15

v/v) with 0.5% formic acid.[5] Another example is a mixture of an ammonium acetate buffer

and acetonitrile (40:60 v/v).[6]
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Chromatographic Conditions:

Column: A reversed-phase C18 column (e.g., 4.6 × 250 mm, 5 μm) is typically used.[5]

Flow Rate: A flow rate of 1.0 ml/min is common.[6]

Detection Wavelength: Detection is usually carried out using a UV detector set at a

specific wavelength, such as 294 nm.[6]

Preparation of Standard and Sample Solutions: Standard and sample solutions are prepared

in a suitable diluent, which is often the mobile phase itself.

Injection and Analysis: A fixed volume of the standard and sample solutions is injected into

the HPLC system. The retention time and peak area of cefixime are recorded.

Quantification: The concentration of cefixime in the sample is determined by comparing its

peak area with the peak area of a known concentration of the cefixime standard.

Workflow Diagrams
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Spectrophotometric Quantification of Cefixime
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HPLC Quantification of Cefixime
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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